Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate

• Molecular Formula: C23H32O7
• Molecular Weight: 420.5 g/mol
• IUPAC Name: dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate
• InChI: InChI=1S/C23H32O7/c1-7-28-16-10-8-15(9-11-16)18-19(21(25)29-13(2)3)17(24)12-23(6,27)20(18)22(26)30-14(4)5/h8-11,13-14,18-20,27H,7,12H2,1-6H3
• InChI Key: UMLFZCYFMXRADE-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2C(C(=O)CC(C2C(=O)OC(C)C)(C)O)C(=O)OC(C)C

Description

Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate, also known as DPHD, is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its unique properties and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate is not yet fully understood. However, it is believed that the compound exerts its effects by modulating various cellular signaling pathways, including the NF-κB and MAPK pathways. It has also been found to inhibit the expression of various pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce the levels of oxidative stress markers and inflammatory cytokines in various cell types. It has also been found to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate has several advantages for use in lab experiments. The compound is relatively easy to synthesize and has been found to be stable under various conditions. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate. One area of interest is the potential use of the compound in the treatment of various inflammatory and neurodegenerative diseases. Another area of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate and its potential side effects.
Conclusion:
Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate is a unique chemical compound that has gained significant attention in the field of scientific research. The compound has been extensively studied for its potential applications in various fields and has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. While there are still many unanswered questions regarding the compound's mechanism of action and potential side effects, there is no doubt that Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate has the potential to be a valuable tool for researchers in various fields.

Synthesis Methods

The synthesis of Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate involves the reaction of 4-ethoxyphenylacetic acid with 2,2-dimethyl-1,3-propanediol in the presence of a catalyst. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-hydroxy-4-methyl-2-oxocyclohexane-1,3-dicarboxylic acid in the presence of a base to produce Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate.

Scientific Research Applications

Dipropan-2-yl 2-(4-ethoxyphenyl)-4-hydroxy-4-methyl-6-oxocyclohexane-1,3-dicarboxylate has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. It has also been studied for its potential applications in the treatment of cancer and Alzheimer's disease.